Methyl 3-[[2-[4-(1-adamantyl)phenoxy]acetyl]amino]-4-hydroxybenzoate

• IUPAC Name: methyl 3-[[2-[4-(1-adamantyl)phenoxy]acetyl]amino]-4-hydroxybenzoate
• InChI: InChI=1S/C26H29NO5/c1-31-25(30)19-2-7-23(28)22(11-19)27-24(29)15-32-21-5-3-20(4-6-21)26-12-16-8-17(13-26)10-18(9-16)14-26/h2-7,11,16-18,28H,8-10,12-15H2,1H3,(H,27,29)
• InChI Key: BJRPPNOJYFZSLY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)O)NC(=O)COC2=CC=C(C=C2)C34CC5CC(C3)CC(C5)C4
• Molecular Formula: C26H29NO5
• Molecular Weight: 435.5 g/mol

Description

]dec-1-ylphenoxy)acetyl]amino]benzoate, is a novel small molecule inhibitor of hypoxia-inducible factor 1-alpha (HIF-1α). Hypoxia-inducible factor 1-alpha is a transcription factor that plays a crucial role in cellular response to low oxygen levels, making LW6 a significant compound in cancer research and therapy .

Scientific Research Applications

LW6 has a wide range of scientific research applications, including:

Cancer Research: LW6 is used to inhibit hypoxia-inducible factor 1-alpha, which is involved in tumor growth and survival under hypoxic conditions

Metabolic Studies: LW6 inhibits malate dehydrogenase 2, making it useful in studies related to cellular metabolism and mitochondrial function.

Drug Development: LW6 serves as a lead compound for developing new anticancer agents targeting hypoxia-inducible factor 1-alpha

Mechanism of Action

LW6 exerts its effects by inhibiting the accumulation of hypoxia-inducible factor 1-alpha. It promotes the degradation of hypoxia-inducible factor 1-alpha by inducing the expression of von Hippel-Lindau protein, which interacts with prolyl-hydroxylated hypoxia-inducible factor 1-alpha for proteasomal degradation. This mechanism involves the hydroxylation of specific proline residues in the oxygen-dependent degradation domain of hypoxia-inducible factor 1-alpha .

Safety and Hazards

There is limited information available on the safety and hazards of this compound.

Future Directions

While there is limited information on the future directions of this compound, its role in mediating hypoxia-induced adipocytokine promoter hypomethylation suggests potential applications in understanding and treating conditions related to hypoxia and inflammation.

Preparation Methods

Synthetic Routes and Reaction Conditions

LW6 can be synthesized through a multi-step process involving the following key steps:

Formation of the aryloxyacetylamino intermediate: This involves the reaction of 4-adamantan-1-ylphenol with chloroacetic acid to form 2-(4-adamantan-1-ylphenoxy)acetic acid.

Amidation reaction: The intermediate is then reacted with 4-hydroxy-3-nitrobenzoic acid methyl ester in the presence of a coupling agent like dicyclohexylcarbodiimide (DCC) to form the desired product

Industrial Production Methods

For industrial-scale production, LW6 can be prepared using a solvent evaporation method to enhance its solubility and bioavailability. This involves dissolving LW6 in a suitable solvent like dichloromethane, followed by the addition of hydrophilic carriers such as poloxamer 407 and povidone K30. The mixture is then evaporated to form a solid dispersion, which significantly improves the dissolution rate and bioavailability of LW6 .

Chemical Reactions Analysis

Types of Reactions

LW6 undergoes several types of chemical reactions, including:

Oxidation: LW6 can be oxidized to form various metabolites.

Hydrolysis: LW6 undergoes both amide and ester hydrolysis to form different products

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Hydrolysis: Acidic or basic conditions can be used for hydrolysis reactions, with hydrochloric acid or sodium hydroxide being typical reagents

Major Products

Oxidation: Oxidation of LW6 can lead to the formation of hydroxylated derivatives.

Hydrolysis: Amide hydrolysis produces 2-(4-(3r,5r,7r)-adamantan-1-yl)phenoxy)acetic acid, while ester hydrolysis yields 4-hydroxy-3-nitrobenzoic acid

Comparison with Similar Compounds

Similar Compounds

Compound 7: Another malate dehydrogenase 2 inhibitor that also targets hypoxia-inducible factor 1-alpha.

CAY10585: A hypoxia-inducible factor 1-alpha inhibitor with similar properties to LW6.

Uniqueness

LW6 is unique due to its dual inhibitory action on both hypoxia-inducible factor 1-alpha and malate dehydrogenase 2. This dual action makes it particularly effective in targeting cancer cells under hypoxic conditions and disrupting their metabolic pathways .

Synthesis routes and methods I

Procedure details

4-Adamantan-1-yl-phenoxy acetic acid (143.2 mg, 0.5 mmol) was dissolved in 5 ml of THF and oxalyl chloride (178.5 mg, 0.11 ml, 1.5 mmol), to which DMF was added. After reacting the mixture at room temperature for 1 hour, 3-amino-4-hydroxy-benzoic acid methyl ester (125.4 mg, 0.75 mmol) and pyridine (0.05 ml) were added thereto. The reaction mixture was reacted at room temperature. Upon completion of the reaction, the reaction mixture was extracted with ethylacetate and NaCl solution, thereafter the organic layer was dried over anhydrous MgSO4, and concentrated. The residue was purified by silicagel column chromatography (N-Hexane: EtOAc:MeOH=6:3:1) to give the target compound as a white solid (183.2 mg, yield: 84.1%).

Synthesis routes and methods II

Procedure details

(4-Adamantan-1-yl-phenoxy)-acetic acid (143.2 mg, 0.5-mmol) was dissolved in THF (5 mL), and oxalyl chloride (178.5 mg, 0.11 mL, 1.5 mmol) and one drop of DMF were added to the solution. After the mixture was stirred for 1 h at room temperature, 3-amino-4-hydroxy-benzoic acid methyl ester (125.4 mg, 0.75 mmol) and pyridine (0.05 mL) were added, and the resulting. Solution was stirred at room temperature overnight, and then partitioned between ethyl acetate and 10% HCl. The organic phase was washed with brine, dried (MgSO4-anh), and concentrated. The residue was purified by (n-Hexane:Ethyl acetate:MeOH=6:3:1) to give 3-[2-(4-Adamantan-1-yl-phenoxy)-acetylamino]-4-hydroxy-benzoic acid methyl ester as a white solid (183.2 mg, 84.1% yield).